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Compound of Interest

Compound Name: N-Acetylornithine-d2

Cat. No.: B12407798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of safety and handling precautions for

N-Acetylornithine-d2. A specific Safety Data Sheet (SDS) for the deuterated form was not

available at the time of publication. The information herein is largely based on the safety profile

of the non-deuterated parent compound, N-Acetyl-L-ornithine, and general best practices for

handling deuterated compounds. It is imperative to consult the supplier-specific SDS for N-
Acetylornithine-d2 upon receipt and to conduct a thorough risk assessment before use. This

guide is intended for research purposes only and not for human or therapeutic use.[1]

Introduction
N-Acetylornithine-d2 is a deuterated form of N-Acetylornithine, an intermediate in the

biosynthesis of arginine.[2] The substitution of hydrogen with deuterium, a stable, non-

radioactive isotope, makes it a valuable tool in metabolic research, pharmacokinetic studies,

and as an internal standard in mass spectrometry-based applications.[3] While deuteration

does not alter the fundamental chemical properties of a molecule, it can affect its metabolic

stability.[4] Understanding and implementing proper handling and storage procedures are

critical to ensure the chemical and isotopic integrity of the compound, as well as the safety of

laboratory personnel.[4]
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This section summarizes the key physical and chemical properties of N-Acetylornithine. The

molecular weight has been adjusted for the d2 isotopic labeling.

Table 1: Physical and Chemical Properties of N-Acetylornithine-d2

Property Value Source(s)

IUPAC Name
(2S)-2-acetamido-5-

aminopentanoic acid-d2

Synonyms
N2-Acetyl-L-ornithine-d2, Ac-L-

Orn-OH-d2

CAS Number 6205-08-9 (unlabeled)

Molecular Formula C₇H₁₂D₂N₂O₃

Molecular Weight ~176.21 g/mol

Appearance White to off-white solid/powder

Purity Typically ≥95-98%

Solubility

Soluble in water (may require

sonication), sparingly soluble

in aqueous acids and bases.

Insoluble in DMSO.

Boiling Point
436.2°C at 760 mmHg

(Predicted for unlabeled)

Density
1.171 g/cm³ (Predicted for

unlabeled)

Hazard Identification and Toxicological Information
The toxicological properties of N-Acetylornithine-d2 have not been fully investigated. The

available SDS for the parent compound, N-Acetyl-L-ornithine, does not list specific hazard

classifications. However, as with any chemical of unknown toxicity, it should be handled with

care.
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Table 2: Toxicological Data Summary

Metric Value Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Given the lack of data, a conservative approach to handling is recommended, assuming the

compound may be irritating to the eyes, skin, and respiratory tract.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to a strict operational workflow is crucial for safety and to maintain the integrity of

experiments. Handle the compound in a well-ventilated area, preferably within a chemical fume

hood to avoid the inhalation of dust.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Purpose Source(s)

Eye Protection
Chemical safety

goggles or face shield.

To prevent eye

contact with dust or

splashes.

Hand Protection

Nitrile or other

chemical-resistant

gloves.

To prevent skin

contact.

Body Protection Laboratory coat.

To protect against

accidental spills and

contamination of

personal clothing.

Respiratory Protection
NIOSH-approved

respirator (e.g., N95).

Recommended when

handling fine powders

or if dust generation is

likely.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Remove contaminated clothing and wash it before reuse.

Storage and Stability
Proper storage is critical to prevent chemical degradation and isotopic exchange. Deuterated

compounds can be susceptible to hygroscopicity and isotopic dilution from atmospheric

moisture.

Table 4: Recommended Storage Conditions
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Parameter Recommendation Rationale Source(s)

Temperature

Long-term:

-20°CShort-term: 2-

8°C

To minimize

degradation and

maintain chemical

stability.

Atmosphere

Store under a dry,

inert atmosphere

(e.g., Argon or

Nitrogen).

To prevent moisture

absorption and H-D

isotopic exchange.

Container

Tightly sealed,

opaque vials (e.g.,

amber glass).

To protect from

moisture and light.

Incompatibilities
Strong oxidizing

agents.

To prevent hazardous

reactions.

Stability Note: The stability of N-Acetyl-L-ornithine is stated as ≥ 4 years when stored at -20°C.

Always allow the container to equilibrate to room temperature before opening to prevent

condensation.

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, avoid generating dust.

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, gently sweep the solid material into a designated, labeled waste

container.

Clean the spill area with a damp cloth.

Prevent the material from entering drains or waterways.
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First Aid Measures
Table 5: First Aid Procedures

Exposure Route Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Consult a doctor if

irritation persists.

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

Disposal Considerations
The disposal of N-Acetylornithine-d2 should be carried out in accordance with institutional

guidelines and local, state, and federal regulations.

Waste Identification: Collect waste N-Acetylornithine-d2 in a clearly labeled, sealed, and

compatible waste container.
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Small Quantities: For small research quantities, the compound can typically be disposed of

as solid chemical waste.

Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that

are contaminated with the compound should be placed in the same solid chemical waste

container.

Consult EHS: For larger quantities or specific instructions, consult your institution's

Environmental Health and Safety (EHS) department.

Experimental Protocols and Workflows
No specific experimental protocols for the use of N-Acetylornithine-d2 were found in the

reviewed literature. Researchers should develop and validate their own protocols based on the

intended application, such as metabolic flux analysis or pharmacokinetic studies. Below is a

generalized workflow for the safe handling of the compound in a laboratory setting.
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Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Review SDS

Set Up Workspace
(Fume Hood, Calibrated Balance, Inert Gas)

Equilibrate Compound to Room Temp.

Weigh Compound Under Inert Gas

Prevents condensation

Dissolve in Appropriate Solvent Return Compound to -20°C Storage

Reseal tightly

Perform Experiment

Decontaminate & Clean Workspace

Dispose of Waste Properly

Click to download full resolution via product page

Caption: General workflow for safely handling N-Acetylornithine-d2.
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This logical flow diagram illustrates the critical steps for handling N-Acetylornithine-d2, from

initial preparation and donning of PPE to the final stages of cleanup, waste disposal, and

proper storage of the remaining compound. Each step is designed to minimize exposure and

maintain the integrity of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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